Cas no 1030863-12-7 (4-Bromo-2-(dimethylamino)benzaldehyde)

• Product Name: 4-Bromo-2-(dimethylamino)benzaldehyde
• CAS No: 1030863-12-7
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD11651756
• CID: 1092009
• PubChem ID: 43364655
• Update Time: 2025-08-05

4-Bromo-2-(dimethylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(dimethylamino)benzaldehyde
• 4-bromo-2-dimethylaminobenzaldehyde
• BS-25776
• G70408
• AKOS009395011
• DB-167138
• SCHEMBL3208498
• ZHCFWLVUTGYLRF-UHFFFAOYSA-N
• MFCD11651756
• 1030863-12-7
• DTXSID70655925
• CS-0209885
• TQR0373

• MDL： MFCD11651756
• Inchi： 1S/C9H10BrNO/c1-11(2)9-5-8(10)4-3-7(9)6-12/h3-6H,1-2H3
• InChI Key： ZHCFWLVUTGYLRF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.32760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Bromo-2-(dimethylamino)benzaldehyde

Introduction to 4-Bromo-2-(dimethylamino)benzaldehyde (CAS No. 1030863-12-7)

4-Bromo-2-(dimethylamino)benzaldehyde, identified by its CAS number 1030863-12-7, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This aromatic aldehyde features a bromine substituent at the 4-position and a dimethylamino group at the 2-position of the benzene ring, making it a valuable intermediate in synthetic chemistry. Its unique structural properties enable its application in various chemical transformations, particularly in the development of bioactive molecules.

The compound’s molecular structure consists of a benzaldehyde core, which is a well-known scaffold in medicinal chemistry due to its ability to participate in condensation reactions, forming Schiff bases and other heterocyclic systems. The presence of the bromine atom enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery programs.

The dimethylamino group introduces basicity to the molecule, influencing its solubility and interaction with biological targets. This feature makes 4-Bromo-2-(dimethylamino)benzaldehyde a promising candidate for designing molecules with pharmacological activity. Recent studies have highlighted its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The aldehyde functionality allows for easy derivatization into amides or imines, expanding its utility in medicinal chemistry.

In the context of modern drug development, 4-Bromo-2-(dimethylamino)benzaldehyde has been explored as a precursor for small-molecule probes that modulate protein-protein interactions. For instance, researchers have utilized this compound to generate inhibitors targeting protein kinases involved in signal transduction pathways. The bromine atom serves as a handle for further chemical modifications, enabling the precise tuning of molecular properties such as binding affinity and selectivity.

Recent advancements in computational chemistry have also demonstrated the potential of 4-Bromo-2-(dimethylamino)benzaldehyde in virtual screening campaigns. Its structural features make it a suitable candidate for docking studies aimed at identifying novel drug candidates. By leveraging high-throughput virtual screening, researchers can rapidly evaluate thousands of derivatives generated from this intermediate, accelerating the discovery process.

The compound’s stability under various reaction conditions makes it an attractive choice for industrial applications as well. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring consistency in synthetic protocols. This reliability is crucial for large-scale pharmaceutical manufacturing where reproducibility is paramount.

Furthermore, the environmental impact of using 4-Bromo-2-(dimethylamino)benzaldehyde has been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These innovations align with the broader goal of sustainable chemistry, ensuring that valuable intermediates like this one can be produced responsibly.

The role of 4-Bromo-2-(dimethylamino)benzaldehyde extends beyond academic research; it has found applications in industrial processes as well. For example, it serves as a key intermediate in the synthesis of dyes and pigments due to its ability to form stable complexes with metal ions. This dual functionality underscores its importance across multiple domains of chemical science.

In conclusion, 4-Bromo-2-(dimethylamino)benzaldehyde (CAS No. 1030863-12-7) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.